D-(-)-Tartaric Acid
D-(-)-Tartaric Acid
D-Tartaric acid, also known as (S, S)-tartarate or D-threaric acid, belongs to the class of organic compounds known as sugar acids and derivatives. Sugar acids and derivatives are compounds containing a saccharide unit which bears a carboxylic acid group. D-Tartaric acid exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). Within the cell, D-tartaric acid is primarily located in the cytoplasm. D-Tartaric acid can be converted into (2S, 3S)-cis-fertaric acid and (2S, 3S)-trans-fertaric acid. Outside of the human body, D-tartaric acid can be found in vinegar. This makes D-tartaric acid a potential biomarker for the consumption of this food product.
D-tartaric acid is the D-enantiomer of tartaric acid. It has a role as an Escherichia coli metabolite. It is a conjugate acid of a D-tartrate(1-). It is an enantiomer of a L-tartaric acid.
D-tartaric acid is the D-enantiomer of tartaric acid. It has a role as an Escherichia coli metabolite. It is a conjugate acid of a D-tartrate(1-). It is an enantiomer of a L-tartaric acid.
Brand Name:
Vulcanchem
CAS No.:
147-71-7
VCID:
VC0033080
InChI:
InChI=1S/C4H6O6/c5-1(3(7)8)2(6)4(9)10/h1-2,5-6H,(H,7,8)(H,9,10)/t1-,2-/m0/s1
SMILES:
C(C(C(=O)O)O)(C(=O)O)O
Molecular Formula:
C4H6O6
Molecular Weight:
150.09 g/mol
D-(-)-Tartaric Acid
CAS No.: 147-71-7
Reference Standards
VCID: VC0033080
Molecular Formula: C4H6O6
Molecular Weight: 150.09 g/mol
CAS No. | 147-71-7 |
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Product Name | D-(-)-Tartaric Acid |
Molecular Formula | C4H6O6 |
Molecular Weight | 150.09 g/mol |
IUPAC Name | (2S,3S)-2,3-dihydroxybutanedioic acid |
Standard InChI | InChI=1S/C4H6O6/c5-1(3(7)8)2(6)4(9)10/h1-2,5-6H,(H,7,8)(H,9,10)/t1-,2-/m0/s1 |
Standard InChIKey | FEWJPZIEWOKRBE-LWMBPPNESA-N |
Isomeric SMILES | [C@H]([C@@H](C(=O)O)O)(C(=O)O)O |
SMILES | C(C(C(=O)O)O)(C(=O)O)O |
Canonical SMILES | C(C(C(=O)O)O)(C(=O)O)O |
Melting Point | 172.5 °C 173.625 °C 169-170°C |
Physical Description | Solid |
Description | D-Tartaric acid, also known as (S, S)-tartarate or D-threaric acid, belongs to the class of organic compounds known as sugar acids and derivatives. Sugar acids and derivatives are compounds containing a saccharide unit which bears a carboxylic acid group. D-Tartaric acid exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). Within the cell, D-tartaric acid is primarily located in the cytoplasm. D-Tartaric acid can be converted into (2S, 3S)-cis-fertaric acid and (2S, 3S)-trans-fertaric acid. Outside of the human body, D-tartaric acid can be found in vinegar. This makes D-tartaric acid a potential biomarker for the consumption of this food product. D-tartaric acid is the D-enantiomer of tartaric acid. It has a role as an Escherichia coli metabolite. It is a conjugate acid of a D-tartrate(1-). It is an enantiomer of a L-tartaric acid. |
Solubility | 1000000 mg/L (at 25 °C) |
Synonyms | (2S,3S)-2,3-Dihydroxybutanedioic Acid; [S-(R*,R*)]-2,3-Dihydroxybutanedioic Acid; (-)-Tartaric Acid; (2S,3S)-(-)-Tartaric Acid; (2S,3S)-2,3-Dihydroxysuccinic Acid; (2S,3S)-Tartaric Acid; (S,S)-(-)-Tartaric Acid; (S,S)-Tartaric Acid; D-(-)-Tartaric Ac |
PubChem Compound | 439655 |
Last Modified | Nov 11 2021 |
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